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Compound of Interest

Compound Name: DCE_254

Cat. No.: B1669885 Get Quote

Disclaimer: The specific substance "DCE_254" is not a universally recognized chemical

identifier. Based on the common abbreviation "DCE," this guide provides safety information for

Dichloroethene. It is critical to confirm the exact chemical identity and consult the substance-

specific Safety Data Sheet (SDS) before handling. Dichloroethene exists in different forms

(isomers), primarily 1,2-Dichloroethene and 1,1-Dichloroethene, which have distinct properties

and hazards. This document addresses the general safety precautions for these compounds.

Immediate Safety and Personal Protective
Equipment (PPE)
Safe handling of Dichloroethene (DCE) in a laboratory setting necessitates stringent adherence

to safety protocols to minimize exposure and mitigate risks. Engineering controls, such as a

certified chemical fume hood, are the primary line of defense. Personal Protective Equipment

(PPE) serves as a crucial secondary barrier.

Minimum PPE Requirements:

Eye and Face Protection: Wear tightly fitting safety goggles and a face shield to protect

against splashes.[1][2]

Hand Protection: Solvent-resistant gloves, such as nitrile gloves, are recommended.[2][3]

Always inspect gloves for integrity before use and change them frequently.
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Body Protection: A flame-resistant lab coat that is fully buttoned is required.[1][2] Full-length

pants and closed-toe shoes are also mandatory to ensure no skin is exposed.[2]

Respiratory Protection: If there is a risk of exceeding exposure limits or if working outside of

a fume hood, a NIOSH-approved respirator with organic vapor cartridges is necessary.[2][4]

Respirator use requires a formal respiratory protection program, including fit testing and

training.

Quantitative Exposure Limits
Adherence to established occupational exposure limits is mandatory to ensure personnel

safety. The following table summarizes the key exposure limits for different isomers of

Dichloroethene.

Substance
OSHA PEL (8-

hr TWA)

NIOSH REL

(10-hr TWA)

ACGIH TLV (8-

hr TWA)
IDLH

1,2-

Dichloroethene

200 ppm (790

mg/m³)[5][6]

200 ppm (790

mg/m³)[5][6]

200 ppm (790

mg/m³)[5][7]
1,000 ppm[3][6]

1,1-

Dichloroethane

100 ppm (400

mg/m³)[8][9]

100 ppm (400

mg/m³)[8]

100 ppm (405

mg/m³)[10]
3,000 ppm[8]

1,2-

Dichloroethane

(Ethylene

Dichloride)

50 ppm[11]
1 ppm (4 mg/m³)

[11]
10 ppm[11] 50 ppm

OSHA PEL: Occupational Safety and Health Administration Permissible Exposure Limit

NIOSH REL: National Institute for Occupational Safety and Health Recommended Exposure

Limit

ACGIH TLV: American Conference of Governmental Industrial Hygienists Threshold Limit

Value

IDLH: Immediately Dangerous to Life or Health
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Experimental Workflow for Handling DCE
The following diagram outlines the standard procedure for handling DCE in a laboratory setting.

Preparation

Handling

Disposal & Cleanup

Review SDS for DCE

Don appropriate PPE

Verify fume hood function

Transfer DCE in fume hood

Perform experiment

Segregate hazardous waste

Decontaminate work area

Remove and dispose of PPE
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DCE Handling Workflow

Operational Plan: Step-by-Step Handling Protocol
Preparation:

Thoroughly review the Safety Data Sheet (SDS) for the specific Dichloroethene isomer

being used.

Ensure a certified chemical fume hood is operational.

Don all required PPE as outlined above.

Have spill cleanup materials readily available.

Handling:

All handling of DCE, including transfers and use in experiments, must be conducted within

a chemical fume hood.[2]

Use non-sparking tools and ensure all equipment is properly grounded to prevent static

discharge, as DCE is flammable.[3][12]

Keep containers tightly closed when not in use.[3]

In Case of a Spill:

Evacuate non-essential personnel from the area.[3]

Remove all ignition sources.[3]

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite or

sand.[3]

Collect the absorbed material into a sealed container for hazardous waste disposal.[3]

Ventilate the area and wash it down after the cleanup is complete.[3]
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Disposal Plan
All DCE waste is considered hazardous and must be disposed of accordingly.

Waste Collection:

Collect all DCE-contaminated waste, including unused chemicals, contaminated

absorbents, and disposable PPE, in a designated, properly labeled hazardous waste

container.[13][14]

The container must be compatible with DCE and kept closed at all times except when

adding waste.[13]

Labeling and Storage:

Label the hazardous waste container with the words "HAZARDOUS WASTE" and the full

chemical name of the contents.[13]

Store the waste container in a designated satellite accumulation area.

Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office.[14] Do not attempt to dispose of DCE down the drain.[14]

Logical Relationship of Safety Measures
The following diagram illustrates the hierarchical approach to ensuring safety when working

with DCE.
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(Use a less hazardous chemical)
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Hierarchy of Safety Controls

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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